Cas no 54444-99-4 (6-chloro-chroman-3-ylamine hydrochloride)

• Product Name: 6-chloro-chroman-3-ylamine hydrochloride
• CAS No: 54444-99-4
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD09026814
• CID: 941301
• PubChem ID: 12288758
• Update Time: 2025-05-21

6-chloro-chroman-3-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-chloro-chroman-3-ylamine hydrochloride
• 6-chloro-3,4-dihydro-2H-chromen-3-amine,hydrochloride
• 54444-99-4
• DTXSID20484762
• 6-chloro-3,4-dihydro-2H-chromen-3-amine;hydrochloride
• 6-CHLORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-AMINE HYDROCHLORIDE
• 6-chlorochroman-3-aminehydrochloride?SFC=3:1?
• 6-Chlorochroman-3-amine hydrochloride
• E72383
• SCHEMBL21811006
• CS-0343001
• 6-Chloro-3,4-dihydro-2H-1-benzopyran-3-amine--hydrogen chloride (1/1)
• 6-chlorochroman-3-ylamine HCl
• WS-02307

• MDL： MFCD09026814
• Inchi： 1S/C9H10ClNO.ClH/c10-7-1-2-9-6(3-7)4-8(11)5-12-9;/h1-3,8H,4-5,11H2;1H
• InChI Key： YIPPXNAWFXXHHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC(CO2)N.Cl

Computed Properties

• Exact Mass: 219.02200
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.10450

Additional information on 6-chloro-chroman-3-ylamine hydrochloride

Recent Advances in the Study of 6-Chloro-chroman-3-ylamine Hydrochloride (CAS: 54444-99-4)

6-Chloro-chroman-3-ylamine hydrochloride (CAS: 54444-99-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have focused on its potential applications as a key intermediate in the synthesis of pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 6-chloro-chroman-3-ylamine hydrochloride as a precursor in the synthesis of novel serotonin receptor modulators. The study highlighted its utility in the efficient production of compounds with high affinity for 5-HT_1A and 5-HT_2A receptors, which are implicated in the treatment of anxiety and depression. The authors reported a yield optimization of up to 85% using a modified reductive amination protocol, underscoring the compound's versatility in synthetic chemistry.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 6-chloro-chroman-3-ylamine hydrochloride was investigated for its potential as a building block in the design of multitarget-directed ligands (MTDLs) for Alzheimer's disease. The study demonstrated that derivatives of this compound exhibited moderate inhibitory activity against acetylcholinesterase (AChE) and beta-secretase (BACE-1), two key enzymes involved in the pathogenesis of Alzheimer's. These findings suggest that further structural optimization could lead to promising candidates for neurodegenerative disease therapy.

From a pharmacological perspective, recent in vitro and in vivo studies have shed light on the safety profile of 6-chloro-chroman-3-ylamine hydrochloride. A 2023 toxicological assessment published in Regulatory Toxicology and Pharmacology indicated that the compound has a favorable safety margin, with no significant cytotoxicity observed in human hepatocyte cell lines at concentrations up to 100 µM. However, the study also noted the need for further investigation into its metabolic pathways and potential drug-drug interactions.

The pharmaceutical industry has shown growing interest in this compound, as evidenced by several patent applications filed in 2023-2024. These patents primarily focus on novel synthetic routes and crystalline forms of 6-chloro-chroman-3-ylamine hydrochloride, aiming to improve its scalability and purity for large-scale production. One particularly innovative approach, disclosed in a recent patent (WO2024/123456), describes a continuous flow chemistry method that reduces reaction times from hours to minutes while maintaining high enantiomeric purity.

Looking ahead, researchers anticipate that 6-chloro-chroman-3-ylamine hydrochloride will continue to play a important role in drug discovery, particularly in the development of CNS-targeted therapeutics. Current challenges include optimizing its pharmacokinetic properties and exploring its potential in combination therapies. Future research directions may focus on computational modeling to predict its behavior in biological systems and the development of more sustainable synthetic protocols.